(3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile

• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-2-(3,5,5-trimethyl-4H-pyrazol-1-yl)acetonitrile
• InChI: InChI=1S/C16H21N3O2/c1-11-9-16(2,3)19(18-11)13(10-17)12-6-7-14(20-4)15(8-12)21-5/h6-8,13H,9H2,1-5H3
• InChI Key: LFOWTYBMWJIUEH-UHFFFAOYSA-N
• SMILES: CC1=NN(C(C1)(C)C)C(C#N)C2=CC(=C(C=C2)OC)OC

Description

(3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile, also known as DPA, is a compound that has been the subject of extensive research in the field of medicinal chemistry. DPA is a small molecule that has shown potential as a therapeutic agent for a range of diseases, including cancer and neurodegenerative disorders. In

Mechanism of Action

The mechanism of action of (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile is not fully understood, but research has suggested that it may act by inhibiting specific enzymes or signaling pathways involved in cancer growth and inflammation. (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has been shown to inhibit the activity of histone deacetylases, which are involved in regulating gene expression and cell growth. Additionally, (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has been shown to activate the Nrf2/ARE signaling pathway, which is involved in cellular antioxidant defense and anti-inflammatory responses.
Biochemical and Physiological Effects:
(3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has been shown to have a range of biochemical and physiological effects. In cancer cells, (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has been shown to induce cell cycle arrest and apoptosis, leading to decreased cell growth and proliferation. In the brain, (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has been shown to reduce inflammation and oxidative stress, protecting against neurodegenerative diseases. Additionally, (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

(3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has several advantages for use in lab experiments. It is a small molecule that is relatively easy to synthesize and purify, making it readily available for research. Additionally, (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has been shown to have low toxicity in animal models, making it a safe compound to use in experiments. However, one limitation of (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile. One area of interest is the development of (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile analogs with improved potency and selectivity for specific targets. Additionally, further research is needed to fully understand the mechanism of action of (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile and its effects on cellular signaling pathways. Finally, clinical trials are needed to determine the safety and efficacy of (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile as a therapeutic agent for cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile involves a multi-step process that begins with the reaction of 3,4-dimethoxybenzaldehyde and 3,5,5-trimethyl-1-pyrazoline in the presence of a base. The resulting intermediate is then reacted with acetonitrile to yield the final product, (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile. This synthesis method has been optimized and improved upon in recent years, resulting in higher yields and purities of (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile.

Scientific Research Applications

(3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has been studied extensively for its potential as a therapeutic agent. Research has shown that (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has anti-cancer properties, inhibiting the growth of cancer cells in vitro and in vivo. Additionally, (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has been shown to have neuroprotective effects, reducing inflammation and oxidative stress in the brain. (3,4-Dimethoxy-phenyl)-(3,5,5-trimethyl-4,5-dihydro-pyrazol-1-yl)-acetonitrile has also been studied for its potential as an anti-inflammatory agent, with promising results in animal models.